Cas no 116527-52-7 (5-chloro-1H-Pyrazolo[3,4-b]pyrazine)

• Product Name: 5-chloro-1H-Pyrazolo[3,4-b]pyrazine
• CAS No: 116527-52-7
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• MDL: MFCD13190159
• CID: 1100243
• PubChem ID: 14128549
• Update Time: 2025-06-15

5-chloro-1H-Pyrazolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1H-Pyrazolo[3,4-b]pyrazine
• 5-CHLORO-1H-PYRAZOLO[4,3-B]PYRAZINE
• SY262199
• F78105
• PS-15534
• 116527-52-7
• MFCD13190159
• DB-196406
• A906007
• AB69869

• MDL： MFCD13190159
• Inchi： 1S/C5H3ClN4/c6-4-2-7-5-3(9-4)1-8-10-5/h1-2H,(H,7,8,10)
• InChI Key： WYECUHMBHBVKPB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=NN2)=N1

Computed Properties

• Exact Mass: 154.0046238g/mol
• Monoisotopic Mass: 154.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

5-chloro-1H-Pyrazolo[3,4-b]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 5-chloro-1H-Pyrazolo[3,4-b]pyrazine

Recent Advances in the Study of 5-chloro-1H-Pyrazolo[3,4-b]pyrazine (CAS: 116527-52-7) and Its Applications in Chemical Biology and Medicine

The compound 5-chloro-1H-Pyrazolo[3,4-b]pyrazine (CAS: 116527-52-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic scaffold, characterized by its pyrazolo[3,4-b]pyrazine core, serves as a privileged structure in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its role in modulating key signaling pathways, making it a promising candidate for the treatment of various diseases, including cancer, inflammatory disorders, and infectious diseases.

One of the most notable advancements in the study of 5-chloro-1H-Pyrazolo[3,4-b]pyrazine is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling and are often dysregulated in diseases such as cancer. Researchers have synthesized and evaluated a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinases, including JAK2 and CDK2. These findings highlight the compound's potential as a lead structure for the development of novel anticancer agents. Furthermore, structural-activity relationship (SAR) studies have provided valuable insights into the optimization of this scaffold for enhanced potency and selectivity.

In addition to its role in kinase inhibition, 5-chloro-1H-Pyrazolo[3,4-b]pyrazine has been investigated for its anti-inflammatory and immunomodulatory effects. Recent preclinical studies have shown that derivatives of this compound can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting key components of the NF-κB signaling pathway. These results suggest its potential utility in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, further support its development as a therapeutic agent.

Another exciting area of research involves the use of 5-chloro-1H-Pyrazolo[3,4-b]pyrazine in the development of antiviral agents. Recent studies have identified its derivatives as potent inhibitors of viral polymerases, particularly those of RNA viruses. For instance, certain analogs have demonstrated significant activity against the Zika virus and dengue virus, offering a potential avenue for the treatment of these emerging infectious diseases. The mechanism of action involves the disruption of viral replication, making these compounds promising candidates for further preclinical and clinical evaluation.

Despite these promising findings, challenges remain in the development of 5-chloro-1H-Pyrazolo[3,4-b]pyrazine-based therapeutics. Issues such as off-target effects, toxicity, and drug resistance need to be addressed through further optimization and rigorous testing. However, the continued exploration of this scaffold, coupled with advances in synthetic chemistry and computational modeling, holds great promise for overcoming these hurdles. Future research directions may include the development of combination therapies, the exploration of novel delivery systems, and the identification of biomarkers for patient stratification.

In conclusion, 5-chloro-1H-Pyrazolo[3,4-b]pyrazine (CAS: 116527-52-7) represents a highly versatile and pharmacologically relevant scaffold with broad applications in chemical biology and medicine. Recent studies have underscored its potential as a kinase inhibitor, anti-inflammatory agent, and antiviral compound, paving the way for its continued development as a therapeutic candidate. As research in this area progresses, it is expected that new derivatives and applications will emerge, further solidifying its importance in drug discovery and development.